N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide

• Molecular Formula: C24H24ClN3O4S
• Molecular Weight: 486 g/mol
• IUPAC Name: 2-(5-chloro-2-methyl-N-methylsulfonylanilino)-N-[(E)-(4-phenylmethoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C24H24ClN3O4S/c1-18-8-11-21(25)14-23(18)28(33(2,30)31)16-24(29)27-26-15-19-9-12-22(13-10-19)32-17-20-6-4-3-5-7-20/h3-15H,16-17H2,1-2H3,(H,27,29)/b26-15+
• InChI Key: JWGMBPHJUPHEIW-CVKSISIWSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)Cl)N(CC(=O)N/N=C/C2=CC=C(C=C2)OCC3=CC=CC=C3)S(=O)(=O)C
• SMILES: CC1=C(C=C(C=C1)Cl)N(CC(=O)NN=CC2=CC=C(C=C2)OCC3=CC=CC=C3)S(=O)(=O)C

Description

N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide, also known as BBS-2, is a chemical compound that has been extensively studied for its potential as a therapeutic agent. BBS-2 belongs to the class of sulfonamide compounds, which have been widely used in medicine due to their diverse pharmacological properties.

Mechanism of Action

N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide exerts its pharmacological effects through a variety of mechanisms. One of the main mechanisms of action is the inhibition of specific enzymes, such as carbonic anhydrase and acetylcholinesterase. N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide also acts as an antioxidant and anti-inflammatory agent, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide induces apoptosis by activating caspases and inhibiting the PI3K/Akt signaling pathway. In diabetes research, N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide improves glucose homeostasis by increasing insulin sensitivity and reducing oxidative stress. In Alzheimer's disease research, N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide inhibits the formation of beta-amyloid plaques by reducing the production of beta-amyloid peptides.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide for lab experiments is its diverse pharmacological properties, which make it a useful tool for studying various diseases and biological processes. However, one limitation of N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide. One area of research is the development of more potent and selective analogs of N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide for use in therapy. Another area of research is the investigation of the potential use of N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide in combination with other therapeutic agents. Additionally, further research is needed to fully understand the mechanisms of action of N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide and its potential applications in various diseases.

Synthesis Methods

The synthesis of N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide involves the reaction of 4-(benzyloxy)benzaldehyde and 5-chloro-2-methylbenzenesulfonamide with hydrazine hydrate and acetic anhydride. The resulting product is then purified using column chromatography to obtain the final product.

Scientific Research Applications

N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In cancer research, N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In diabetes research, N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide has been shown to improve glucose homeostasis and insulin sensitivity. In Alzheimer's disease research, N-(2-{2-[4-(benzyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(5-chloro-2-methylphenyl)methanesulfonamide has been shown to inhibit the formation of beta-amyloid plaques, which are a hallmark of the disease.